Cas no 1260663-75-9 (5-Bromo-4-chloro-2-iodopyridine)

• Product Name: 5-Bromo-4-chloro-2-iodopyridine
• CAS No: 1260663-75-9
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• CID: 4732683
• Update Time: 2025-10-23

5-Bromo-4-chloro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-CHLORO-2-IODOPYRIDINE
• AB73519
• 5-Bromo-4-chloro-2-iodopyridine

• Inchi： 1S/C5H2BrClIN/c6-3-2-9-5(8)1-4(3)7/h1-2H
• InChI Key： ZODORGXMTBDMLR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CN=1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-4-chloro-2-iodopyridine

Recent Advances in the Application of 5-Bromo-4-chloro-2-iodopyridine (CAS: 1260663-75-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-4-chloro-2-iodopyridine (CAS: 1260663-75-9) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the synthesis of complex heterocyclic compounds, drug discovery, and the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, biological relevance, and future prospects in the field.

One of the key areas where 5-Bromo-4-chloro-2-iodopyridine has shown significant promise is in the synthesis of multi-substituted pyridine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound as a precursor for the development of kinase inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various functional groups, resulting in compounds with potent inhibitory activity against specific cancer-related kinases. The high reactivity of the iodine and bromine substituents in the compound allowed for selective modifications, enabling the creation of a diverse library of potential drug candidates.

In addition to its synthetic applications, 5-Bromo-4-chloro-2-iodopyridine has been investigated for its role in the development of radiopharmaceuticals. A recent study in Nuclear Medicine and Biology (2024) explored the use of this compound as a precursor for the synthesis of iodine-123 and iodine-125 labeled pyridine derivatives. These radiolabeled compounds exhibited excellent in vivo stability and target specificity, making them promising candidates for diagnostic imaging and targeted radiotherapy. The study also highlighted the compound's potential in the development of theranostic agents, which combine diagnostic and therapeutic functionalities.

Another significant application of 5-Bromo-4-chloro-2-iodopyridine is in the field of agrochemical research. A 2023 study in the Journal of Agricultural and Food Chemistry reported the synthesis of novel pyridine-based fungicides using this compound as a key intermediate. The resulting compounds demonstrated broad-spectrum antifungal activity against several plant pathogens, with some showing superior efficacy compared to commercially available fungicides. The researchers attributed this enhanced activity to the unique electronic and steric properties imparted by the halogen substituents in the parent compound.

Recent computational studies have also shed light on the molecular interactions of 5-Bromo-4-chloro-2-iodopyridine with biological targets. Molecular docking simulations published in Bioorganic Chemistry (2024) revealed that derivatives of this compound can form stable complexes with various enzyme active sites, particularly those containing nucleophilic amino acid residues. These findings provide valuable insights for the rational design of new inhibitors and modulators of biological pathways, potentially leading to the development of novel therapeutic agents.

Looking forward, the versatility of 5-Bromo-4-chloro-2-iodopyridine continues to inspire new research directions. Current investigations are exploring its use in click chemistry applications, metal-organic framework synthesis, and as a scaffold for the development of fluorescent probes. The compound's unique combination of halogen substituents offers multiple points for further functionalization, making it an attractive starting material for diverse chemical transformations. As research progresses, we anticipate seeing more innovative applications of this compound in both academic and industrial settings.